Cas no 2094963-90-1 (ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate
• CAS No: 2094963-90-1
• MF: C₁₇H₂₂N₄O₄
• MW: 346.380983829498
• CID: 5913736
• PubChem ID: 137835090
• Update Time: 2025-10-28

ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z2284757630
• 2094963-90-1
• Ethyl 1-[1-[(E)-2-cyano-3-ethoxyprop-2-enoyl]piperidin-4-yl]pyrazole-4-carboxylate
• ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate
• EN300-6669827

• Inchi： 1S/C17H22N4O4/c1-3-24-12-13(9-18)16(22)20-7-5-15(6-8-20)21-11-14(10-19-21)17(23)25-4-2/h10-12,15H,3-8H2,1-2H3/b13-12+
• InChI Key： ZIWXICCCASTLAR-OUKQBFOZSA-N
• SMILES： O=C(/C(/C#N)=C/OCC)N1CCC(CC1)N1C=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 346.16410520g/mol
• Monoisotopic Mass: 346.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.4Ų

Additional information on ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate

Introduction to Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate (CAS No. 2094963-90-1)

Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate, with the CAS number 2094963-90-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, featuring a piperidine and pyrazole core, combined with various functional groups, makes it an intriguing candidate for further exploration.

The chemical structure of Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate is characterized by a series of interconnected rings and functional groups. The presence of a cyano group (-CN) and an ethoxymethylidene group (-CH=OCH₂O-) adds to its complexity and suggests potential reactivity that could be exploited in drug design. The piperidine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the pyrazole ring is a common pharmacophore found in many bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways. Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate has been studied for its potential role in modulating various cellular processes. Research has indicated that this compound may interact with enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary studies suggest promising avenues for further exploration.

The synthesis of Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-cyanoacetyl chloride and piperidine derivatives. These intermediates are then coupled using established organic reactions, such as nucleophilic substitution and condensation reactions. The final step involves esterification to introduce the ethyl carboxylate group, which enhances the compound's stability and solubility.

The pharmacological properties of Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate have been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits significant activity against certain enzymes implicated in disease pathogenesis. For instance, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, preliminary data suggest that it may interact with other targets involved in pain signaling and neuroprotection.

The potential therapeutic applications of Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate are broad and varied. Given its ability to modulate multiple biological pathways, this compound could be developed into a multi-target drug candidate. Such drugs have gained increasing attention due to their ability to address complex diseases more effectively than single-target agents. Furthermore, the structural features of this molecule make it amenable to further modifications, allowing for the development of analogs with enhanced potency and selectivity.

In conclusion, Ethyl 1-{1-[2-cyano-2-(ethoxymethylidene)acetyl]piperidin-4-yl}-1H-pyrazole-4-carboxylate (CAS No. 2094963-90-1) is a promising compound with significant potential in pharmaceutical research. Its complex structure, characterized by functional groups such as cyano and ethoxymethylidene, makes it an interesting candidate for further exploration. The preliminary findings regarding its biological activity suggest that it could play a crucial role in the development of new therapeutic agents for various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to make meaningful contributions to the field of medicinal chemistry.